Benzenesulfonamide, N-[(phenylamino)carbonyl]-

• IUPAC Name: 1-(benzenesulfonyl)-3-phenylurea
• InChI: InChI=1S/C13H12N2O3S/c16-13(14-11-7-3-1-4-8-11)15-19(17,18)12-9-5-2-6-10-12/h1-10H,(H2,14,15,16)
• InChI Key: RLXNWBVDCNYQJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H12N2O3S
• DSSTOX Substance ID: DTXSID70351637
• Molecular Weight: 276.31 g/mol
• CAS RN: 22557-91-1

Description

Benzenesulfonamide, N-[(phenylamino)carbonyl]- (BSA) is a widely used chemical compound in scientific research. It is commonly used in the synthesis of various compounds and as a reactant in various biochemical and physiological processes. BSA is also used as a reagent in many laboratory experiments.

Scientific Research Applications

Benzenesulfonamide, N-[(phenylamino)carbonyl]- is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is used as a reagent in many laboratory experiments, such as those involving the synthesis of various compounds, the study of enzyme kinetics, and the study of the effects of drugs on cells. Benzenesulfonamide, N-[(phenylamino)carbonyl]- is also used in the production of various pharmaceuticals, such as antibiotics and anti-inflammatory drugs.

Mechanism of Action

The mechanism of action of Benzenesulfonamide, N-[(phenylamino)carbonyl]- is not fully understood. It is known to interact with certain enzymes, such as cytochrome P450, and to inhibit the activity of certain enzymes, such as cyclooxygenase. Benzenesulfonamide, N-[(phenylamino)carbonyl]- also binds to certain proteins, such as albumin, and has been shown to inhibit the activity of certain hormones, such as insulin.
Biochemical and Physiological Effects
Benzenesulfonamide, N-[(phenylamino)carbonyl]- has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase, and to bind to certain proteins, such as albumin. Benzenesulfonamide, N-[(phenylamino)carbonyl]- has also been shown to affect the activity of certain hormones, such as insulin. In addition, Benzenesulfonamide, N-[(phenylamino)carbonyl]- has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

Benzenesulfonamide, N-[(phenylamino)carbonyl]- has many advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is chemically stable. Additionally, Benzenesulfonamide, N-[(phenylamino)carbonyl]- can be used in a variety of laboratory experiments, including those involving the synthesis of various compounds, the study of enzyme kinetics, and the study of the effects of drugs on cells. However, Benzenesulfonamide, N-[(phenylamino)carbonyl]- can be toxic in high concentrations, and it can react with certain proteins, which can interfere with the results of laboratory experiments.

Future Directions

There are many potential future directions for research on Benzenesulfonamide, N-[(phenylamino)carbonyl]-. These include further research into the mechanism of action of Benzenesulfonamide, N-[(phenylamino)carbonyl]-, research into its potential therapeutic applications, and research into its potential toxicity. Additionally, further research could be conducted into the potential use of Benzenesulfonamide, N-[(phenylamino)carbonyl]- in the production of pharmaceuticals and other compounds. Finally, research could be conducted into the potential use of Benzenesulfonamide, N-[(phenylamino)carbonyl]- as a reagent in laboratory experiments.

Synthesis Methods

Benzenesulfonamide, N-[(phenylamino)carbonyl]- can be synthesized by a two-step process. In the first step, aniline is reacted with carbon disulfide and sodium hydroxide in aqueous solution to form N-phenylbenzenesulfonamide. In the second step, N-phenylbenzenesulfonamide is reacted with formaldehyde and sodium hydroxide in aqueous solution to form Benzenesulfonamide, N-[(phenylamino)carbonyl]-.